3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,4-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine

• IUPAC Name: 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,4-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine
• InChI: InChI=1S/C22H21N5O3/c1-12-4-8-15-19(25-14-7-9-17(28-2)18(10-14)29-3)16(11-23-21(15)24-12)22-26-20(27-30-22)13-5-6-13/h4,7-11,13H,5-6H2,1-3H3,(H,23,24,25)
• InChI Key: BTLBAHCYUUACNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC(=C(C=C3)OC)OC)C4=NC(=NO4)C5CC5
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol

Description

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,4-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

Research involving structural analogs and related compounds, such as naphthyridines and oxadiazoles, demonstrates significant pharmacological potential. For instance, studies on carboxamide derivatives of benzo[b][1,6]naphthyridines have shown potent cytotoxic activities against various cancer cell lines, suggesting potential applications in cancer therapy (Deady et al., 2003). Similarly, N-Mannich bases of 1,3,4-oxadiazole have been evaluated for their antimicrobial and anti-proliferative activities, indicating potential use in developing new antimicrobial agents (Al-Wahaibi et al., 2021).

Material Science

In material science, compounds containing oxadiazole rings have been explored for their high glass-transition temperatures and organosolubility, making them suitable candidates for developing advanced polymeric materials. For instance, aromatic poly(amine−1,3,4-oxadiazole)s have been synthesized and characterized for their solubility in common organic solvents and ability to form transparent, flexible films with good mechanical properties (Liou et al., 2006).

Chemical Synthesis and Characterization

The diversity synthesis of N-substituted 2-amino-1,6-naphthyridine derivatives highlights the versatility of naphthyridine compounds in chemical synthesis, offering a methodological advantage for rapid synthesis of derivatives for biomedical screening (Han et al., 2010). Additionally, the synthesis of dimethyl substituted benzimidazoles containing cyclopropane fused onto various ring sizes explores the influence of methyl group substituents on the cytotoxicity of benzimidazolequinones, providing a foundation for the design of compounds with tailored biological activities (Hehir et al., 2008).